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Compound of Interest

Compound Name: N-Phenylphosphanimine

Cat. No.: B15482047

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phenylphosphanimine, also known as triphenylphosphine phenylimide, is an
organophosphorus compound with significant applications in synthetic chemistry. As a key
intermediate in the Staudinger reaction, it serves as a versatile reagent for the synthesis of
amines and other nitrogen-containing compounds. This guide provides a comprehensive
overview of its nomenclature, chemical properties, synthesis, and reaction mechanisms,
tailored for professionals in research and drug development.

Nomenclature and Identification

N-Phenylphosphanimine is known by a variety of names in chemical literature. A clear
understanding of its nomenclature is crucial for accurate identification and literature searches.
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Identifier Value
CAS Number 2325-27-1[1]
Preferred IUPAC Name N-(Triphenylphosphoranylidene)aniline

Triphenylphosphine phenylimide,
Tetraphenylphosphanimine,

Synonyms o )
(Phenylimino)triphenylphosphorane, N-

Phenyliminotriphenylphosphorane

Physicochemical and Structural Properties

N-Phenylphosphanimine is a white solid that is soluble in many organic solvents.[1] Its key
properties are summarized in the table below.

Property Value
Molecular Formula C24H20NP
Molar Mass 353.40 g/mol
Melting Point 128-131 °C
P—N-C Bond Angle 130.4°[1]
P—N Bond Distance 160 pm[1]

Synthesis of N-Phenylphosphanimine via the
Staudinger Reaction

The primary route for the synthesis of N-Phenylphosphanimine is the Staudinger reaction,
which involves the reaction of triphenylphosphine with phenyl azide.[1]

Experimental Protocol

Materials:

e Triphenylphosphine (PPhs)
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e Phenyl azide (PhNs)

¢ Anhydrous tetrahydrofuran (THF)
e Nitrogen gas atmosphere
Procedure:

e In a round-bottom flask under a nitrogen atmosphere, dissolve triphenylphosphine (1.0 eq) in
anhydrous THF.

e Slowly add a solution of phenyl azide (1.0 eq) in anhydrous THF to the triphenylphosphine
solution at room temperature with stirring.

e Avigorous evolution of nitrogen gas will be observed.

» Continue stirring the reaction mixture at room temperature for 2-4 hours until the gas
evolution ceases.

e The product, N-Phenylphosphanimine, can be isolated by removal of the solvent under
reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent system, such
as diethyl ether or a mixture of THF and hexane.

Reaction Mechanisms

The formation of N-Phenylphosphanimine is the first step of the Staudinger reaction. This
iminophosphorane can then be hydrolyzed to produce a primary amine and triphenylphosphine
oxide. This two-step process is known as the Staudinger reduction.[2]

Staudinger Reaction Workflow
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Synthesis of N-Phenylphosphanimine Staudinger Reduction (Hydrolysis)
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Caption: Workflow for the synthesis of N-Phenylphosphanimine and its subsequent

hydrolysis.

Mechanism of the Staudinger Reaction

The reaction proceeds through a phosphazide intermediate, which then loses nitrogen gas to

form the iminophosphorane.
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Caption: Mechanism of the Staudinger reaction.

Applications in Research and Drug Development

While N-Phenylphosphanimine itself is primarily a synthetic intermediate, the
triphenylphosphine moiety is being explored for its potential in drug delivery. The lipophilic
nature of the triphenylphosphonium cation facilitates the targeting of mitochondria, which has
implications for the development of novel anticancer therapies. The Staudinger ligation, a
modification of the Staudinger reaction, is a powerful tool in chemical biology for the selective
labeling of biomolecules.[2] Although direct involvement in signaling pathways has not been
established for N-Phenylphosphanimine, its role in the synthesis of biologically active
molecules is of significant interest to the drug development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-
Phenylphosphanimine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15482047#n-phenylphosphanimine-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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